Cas no 1153285-33-6 (Methyl 5-chloro-2-fluoro-3-nitrobenzoate)

• Product Name: Methyl 5-chloro-2-fluoro-3-nitrobenzoate
• CAS No: 1153285-33-6
• MF: C₈H₅ClFNO₄
• MW: 233.581004858017
• MDL: MFCD12172997
• CID: 5054096
• PubChem ID: 43449032
• Update Time: 2025-10-28

Methyl 5-chloro-2-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-2-fluoro-3-nitrobenzoate
• NE60116
• A1-22909
• E86847
• DB-198662
• 5-Chloro-2-fluoro-3-nitro-benzoic acid methyl ester
• HZXZBFRZKGKBFX-UHFFFAOYSA-N
• EN300-99941
• 1153285-33-6
• methyl5-chloro-2-fluoro-3-nitrobenzoate
• SCHEMBL1462927
• Methyl 5-chloro-2-fluoro-3-nitrobenzoate

• MDL： MFCD12172997
• Inchi： 1S/C8H5ClFNO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
• InChI Key： HZXZBFRZKGKBFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)OC)C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.989
• Monoisotopic Mass: 232.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 5-chloro-2-fluoro-3-nitrobenzoate

Comprehensive Overview of Methyl 5-chloro-2-fluoro-3-nitrobenzoate (CAS No. 1153285-33-6)

Methyl 5-chloro-2-fluoro-3-nitrobenzoate (CAS No. 1153285-33-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrobenzoate derivative is characterized by its unique molecular structure, featuring a methyl ester group, chloro, fluoro, and nitro substituents. Its versatility makes it a valuable intermediate in synthesizing complex molecules, particularly in drug discovery and material science.

The compound’s significance lies in its role as a building block for active pharmaceutical ingredients (APIs). Researchers often employ Methyl 5-chloro-2-fluoro-3-nitrobenzoate in multistep organic synthesis, where its functional groups enable precise modifications. For instance, the nitro group can be reduced to an amine, while the ester moiety offers opportunities for hydrolysis or transesterification. Such reactivity aligns with current trends in green chemistry, where efficient and sustainable synthesis methods are prioritized.

In recent years, the demand for fluorinated compounds like Methyl 5-chloro-2-fluoro-3-nitrobenzoate has surged due to their enhanced bioavailability and metabolic stability. This trend reflects broader industry shifts toward fluorine-containing drugs, which account for over 20% of FDA-approved pharmaceuticals. The compound’s chloro and fluoro substituents also contribute to its utility in crop protection chemicals, addressing global challenges in agricultural productivity.

From a technical perspective, CAS No. 1153285-33-6 exhibits notable physicochemical properties. Its molecular weight (233.56 g/mol) and solubility profile make it suitable for diverse reaction conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to verify its purity, a critical factor for high-yield synthesis. These attributes resonate with researchers seeking reliable chemical intermediates for precision applications.

The compound’s relevance extends to academic research, where it serves as a model substrate for studying electrophilic aromatic substitution and regioselective functionalization. Such studies are pivotal for advancing medicinal chemistry and catalysis. Additionally, its compatibility with microwave-assisted synthesis aligns with modern lab practices emphasizing speed and efficiency.

As the scientific community increasingly focuses on structure-activity relationships (SAR), Methyl 5-chloro-2-fluoro-3-nitrobenzoate offers a scaffold for exploring bioisosteric replacements. This approach is central to designing next-generation therapeutics with improved efficacy and safety profiles. Furthermore, the compound’s patent literature highlights its applications in proprietary formulations, underscoring its commercial importance.

In conclusion, Methyl 5-chloro-2-fluoro-3-nitrobenzoate (CAS No. 1153285-33-6) represents a critical tool in contemporary chemical research. Its multifunctional design, coupled with broad applicability, positions it at the intersection of innovation and practical utility. Whether in drug development or material engineering, this compound continues to inspire advancements across scientific disciplines.